Cas no 2792186-37-7 (5-Pyrimidinepropanoic acid, 2-amino-3,4-dihydro-4-oxo-, hydrochloride (1:1))

• Product Name: 5-Pyrimidinepropanoic acid, 2-amino-3,4-dihydro-4-oxo-, hydrochloride (1:1)
• CAS No: 2792186-37-7
• MF: C₇H₁₀ClN₃O₃
• MW: 219.625600337982
• CID: 6384781
• Update Time: 2025-05-25

5-Pyrimidinepropanoic acid, 2-amino-3,4-dihydro-4-oxo-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinepropanoic acid, 2-amino-3,4-dihydro-4-oxo-, hydrochloride (1:1)

• Inchi： 1S/C7H9N3O3.ClH/c8-7-9-3-4(6(13)10-7)1-2-5(11)12;/h3H,1-2H2,(H,11,12)(H3,8,9,10,13);1H
• InChI Key： WKYVHUGWPNSAJL-UHFFFAOYSA-N
• SMILES： C1(N)=NC=C(CCC(O)=O)C(=O)N1.[H]Cl

Additional information on 5-Pyrimidinepropanoic acid, 2-amino-3,4-dihydro-4-oxo-, hydrochloride (1:1)

Comprehensive Overview of 5-Pyrimidinepropanoic acid, 2-amino-3,4-dihydro-4-oxo-, hydrochloride (1:1) (CAS No. 2792186-37-7)

The compound 5-Pyrimidinepropanoic acid, 2-amino-3,4-dihydro-4-oxo-, hydrochloride (1:1) (CAS No. 2792186-37-7) is a specialized organic molecule with significant applications in pharmaceutical research and chemical synthesis. Its unique structure, featuring a pyrimidine core with propanoic acid and amino-oxo functional groups, makes it a valuable intermediate in the development of bioactive compounds. Researchers and industry professionals frequently search for this compound due to its potential role in drug discovery, particularly in targeting enzyme inhibition and modulating metabolic pathways.

In recent years, the demand for pyrimidine derivatives has surged, driven by their versatility in medicinal chemistry. The 2-amino-3,4-dihydro-4-oxo moiety in this compound is particularly noteworthy, as it mimics natural nucleobases, enabling interactions with biological targets such as kinases and polymerases. This property aligns with current trends in precision medicine, where small molecules like 5-Pyrimidinepropanoic acid hydrochloride are explored for personalized therapies. Searches for "pyrimidine-based drug candidates" or "kinase inhibitor intermediates" often lead to this compound, highlighting its relevance in modern research.

The hydrochloride salt form (1:1) of this compound enhances its solubility and stability, making it suitable for in vitro and in vivo studies. Laboratories focusing on high-throughput screening (HTS) frequently inquire about its availability, as it serves as a building block for libraries of potential therapeutics. Additionally, its role in structure-activity relationship (SAR) studies is underscored by its modular design, allowing for systematic modifications to optimize pharmacological properties.

From a synthetic chemistry perspective, CAS No. 2792186-37-7 represents a challenge and opportunity for innovative methodologies. Recent publications have explored greener synthesis routes, reflecting the growing emphasis on sustainable chemistry. Questions like "How to synthesize pyrimidinepropanoic acid derivatives?" or "Eco-friendly modifications of heterocyclic compounds" often arise in academic forums, linking this compound to broader discussions about environmental responsibility in chemical production.

Analytical characterization of 5-Pyrimidinepropanoic acid hydrochloride involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure batch-to-batch consistency, a critical factor for reproducibility in preclinical research. The compound's spectral data (e.g., 1H/13C NMR peaks) are frequently requested by quality control teams, demonstrating its integration into rigorous pharmaceutical workflows.

Beyond pharmaceuticals, this pyrimidine derivative has sparked interest in materials science. Its conjugated system and hydrogen-bonding capabilities make it a candidate for designing organic semiconductors or supramolecular assemblies. Such interdisciplinary applications resonate with searches for "functional heterocycles in material design," showcasing the compound's adaptability across scientific domains.

Regulatory and safety profiles of 2792186-37-7 are routinely examined under Good Laboratory Practice (GLP) standards. While not classified as hazardous under major chemical inventories, proper handling protocols are emphasized in safety data sheets (SDS). This aligns with industry-wide priorities for responsible chemical management, a topic gaining traction in ESG (Environmental, Social, and Governance) discussions among chemical manufacturers.

The commercial availability of 5-Pyrimidinepropanoic acid, 2-amino-3,4-dihydro-4-oxo-, hydrochloride (1:1) through specialized suppliers caters to the needs of contract research organizations (CROs) and academic institutions. Procurement-related queries often include "bulk suppliers of pyrimidine intermediates" or "custom synthesis of CAS 2792186-37-7," reflecting its niche market dynamics. Competitive pricing and scalable production remain key considerations for end-users.

Looking ahead, the scientific community anticipates expanded applications of this compound in proteolysis-targeting chimeras (PROTACs) and covalent inhibitor design. These cutting-edge therapeutic modalities leverage the compound's ability to engage protein targets selectively—a feature highlighted in recent patent filings. Such developments position CAS 2792186-37-7 at the forefront of next-generation drug discovery paradigms.

In summary, 5-Pyrimidinepropanoic acid hydrochloride exemplifies the intersection of traditional heterocyclic chemistry and contemporary biomedical innovation. Its multifaceted utility—from bench-scale experiments to industrial-scale production—ensures sustained interest across chemical and life science sectors. As research continues to unravel its full potential, this compound will likely remain a staple in the toolkit of chemists and pharmacologists alike.